Cas no 29814-63-9 (1-Butanaminium,N,N-dibutyl-N-methyl-)

• Product Name: 1-Butanaminium,N,N-dibutyl-N-methyl-
• CAS No: 29814-63-9
• MF: C₁₃H₃₀N
• MW: 200.384004116058
• CID: 277750
• PubChem ID: 36209
• Update Time: 2025-04-19

1-Butanaminium,N,N-dibutyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium,N,N-dibutyl-N-methyl-
• tributyl(methyl)azanium
• Ammonium,tributylmethyl- (8CI)
• Tributylmethylammonium
• G6U377636C
• 29814-63-9
• tributyl-methylazanium chloride
• HJHUXWBTVVFLQI-UHFFFAOYSA-
• NS00009613
• InChI=1/C13H30N/c1-5-8-11-14(4,12-9-6-2)13-10-7-3/h5-13H2,1-4H3/q+1
• 1-Butanaminium, N,N-dibutyl-N-methyl-
• Q27278855
• DTXSID7045023
• SCHEMBL93610
• HJHUXWBTVVFLQI-UHFFFAOYSA-N
• UNII-G6U377636C
• CHEMBL2074726
• N,N-Dibutyl-N-methyl-1-butanaminium
• methyltributylammonium
• N,N-dibutyl-N-methylbutan-1-aminium

• Inchi： 1S/C13H30N/c1-5-8-11-14(4,12-9-6-2)13-10-7-3/h5-13H2,1-4H3/q+1
• InChI Key： HJHUXWBTVVFLQI-UHFFFAOYSA-N
• SMILES： [N+](C)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 200.238
• Monoisotopic Mass: 200.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0